Cas no 920510-68-5 (1,2-Dithiolane-3-pentanamide, N-hexyl-)

• Product Name: 1,2-Dithiolane-3-pentanamide, N-hexyl-
• CAS No: 920510-68-5
• MF: C₁₄H₂₇NOS₂
• MW: 289.500281572342
• CID: 747655
• PubChem ID: 71422734
• Update Time: 2025-04-19

1,2-Dithiolane-3-pentanamide, N-hexyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane-3-pentanamide, N-hexyl-
• 5-(dithiolan-3-yl)-N-hexylpentanamide
• DTXSID60841739
• SCHEMBL19786736
• 920510-68-5
• 5-(1,2-DITHIOLAN-3-YL)-N-HEXYLPENTANAMIDE

• Inchi： 1S/C14H27NOS2/c1-2-3-4-7-11-15-14(16)9-6-5-8-13-10-12-17-18-13/h13H,2-12H2,1H3,(H,15,16)
• InChI Key： HSEPNJRXPWMKQB-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(NCCCCCC)=O

Computed Properties

• Exact Mass: 289.15340683g/mol
• Monoisotopic Mass: 289.15340683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.7Ų